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Compound of Interest

Compound Name: Urea perchlorate

Cat. No.: B1149769 Get Quote

An In-depth Technical Guide to Urea Perchlorate
This guide provides a comprehensive overview of urea perchlorate, a compound of interest for

researchers and scientists in chemistry and materials science. It details the chemical

properties, synthesis, and characteristics of this energetic material.

Chemical Identity and Properties
Urea perchlorate is a salt formed from the combination of urea and perchloric acid. It is a

crystalline solid with notable energetic properties.

Chemical Formula
The chemical formula for urea perchlorate is CH₅ClN₂O₅. It can also be represented as an

adduct of urea and perchloric acid: CO(NH₂)₂·HClO₄[1].

Molar Mass
The molar mass of urea perchlorate is approximately 160.51 g/mol [2].

Physical and Chemical Properties
A summary of the key quantitative data for urea perchlorate is presented in the table below.
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Property Value Reference

Molecular Formula CH₅ClN₂O₅ [2]

Molar Mass 160.51 g/mol [2]

Appearance Sheet-shaped crystallite [1]

Melting Point 83 °C (356 K) [1]

Key Characteristics
Good chemical stability, strong

hygroscopicity
[1]

Synthesis of Urea Perchlorate
There are two primary methods for the synthesis of urea perchlorate.

Method 1: Direct Reaction This method involves the gradual addition of urea to a perchloric

acid solution[1]. The reaction is a direct acid-base reaction forming the urea perchlorate
salt.

CO(NH₂)₂ + HClO₄ → CO(NH₂)₂·HClO₄[1]

Method 2: Double Displacement Reaction An alternative route involves the reaction of urea

with hydrochloric acid, followed by the addition of sodium perchlorate. The less soluble

sodium chloride precipitates out, leaving urea perchlorate in the solution[1].

Detailed Experimental Protocol for Synthesis (Method 2)
This protocol is adapted from a known synthetic procedure for producing urea perchlorate[3].

Materials:

Urea: 606 g

35% Hydrochloric acid: 1040 g

Sodium perchlorate: 1405 g

Procedure:
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In a suitable reaction vessel, dissolve 606 g of urea in 1040 g of 35% hydrochloric acid with

agitation.

To this solution, add 1405 g of sodium perchlorate.

Stir the mixture vigorously for 10 minutes at a temperature of 40°C.

Cool the mixture to 20°C to facilitate the precipitation of sodium chloride.

Separate the precipitated sodium chloride crystals by filtration. The resulting filtrate will

contain approximately 65% urea perchlorate, with some dissolved sodium chloride.

To purify the product, concentrate the filtrate under reduced pressure at a temperature below

80°C.

Filter the hot solution to remove the majority of the remaining sodium chloride.

Crystals of urea perchlorate can be obtained in high yield by repeating the concentration

and cooling steps for the aqueous solution.

Experimental Workflow
The following diagram illustrates the workflow for the synthesis of urea perchlorate via the

double displacement method.
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Caption: Workflow for the synthesis of urea perchlorate.
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Applications
Urea perchlorate is primarily utilized as an oxidizer in liquid explosives, including for

underwater blasting applications[1]. Its energetic properties make it a subject of interest in the

field of energetic materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Urea perchlorate - Wikipedia [en.wikipedia.org]

2. Urea perchlorate | CH5ClN2O5 | CID 12201323 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. prepchem.com [prepchem.com]

To cite this document: BenchChem. [chemical formula and molar mass of urea perchlorate].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1149769#chemical-formula-and-molar-mass-of-urea-
perchlorate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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